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Compound of Interest

Compound Name: 14,15-EE-5(2)-E

Cat. No.: B563756

For researchers, scientists, and professionals in drug development, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the disposal of
14,15-EE-5(2)-E, a structural analog of 14,15-epoxyeicosatrienoic acid (14,15-EET). While
specific, publicly available disposal protocols for 14,15-EE-5(Z)-E are not available, this
document outlines a recommended procedure based on general best practices for hazardous
waste management and the known properties of the compound.

Chemical and Physical Properties

A summary of the key identifiers and properties of 14,15-EE-5(Z)-E is presented below to
inform safe handling and disposal decisions.

Property Value

CAS Number 519038-92-7

Molecular Formula C20H3603

Molecular Weight 324.5 g/mol

Alternate Names 14,15-Epoxyeicosa-5(Z)-enoic Acid

Storage Solution at -20°C for up to 2 years

Transport Information Classified as a Dangerous Good for transport[1]
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Recommended Disposal Protocol

The following step-by-step procedure is a recommended guideline for the proper disposal of
14,15-EE-5(Z)-E. This protocol is based on standard practices for the disposal of laboratory
chemical waste and should be adapted to comply with local, state, and federal regulations.

1. Waste ldentification and Characterization:

o Consult the Safety Data Sheet (SDS) for 14,15-EE-5(Z)-E to understand its specific hazards.
Although a specific SDS was not found in the search, suppliers like Santa Cruz
Biotechnology should be contacted for this information.

e Based on its classification as a "Dangerous Good for transport," it should be handled as
hazardous waste.[1]

¢ [f mixed with other substances, the entire mixture should be treated as hazardous waste.
2. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-
resistant gloves, when handling 14,15-EE-5(Z)-E waste.

3. Waste Segregation and Storage:
e Do not mix 14,15-EE-5(Z)-E waste with incompatible materials.

» Store the waste in a designated, well-ventilated, and secure satellite accumulation area near
the point of generation.

e The storage container must be chemically compatible with the waste, in good condition, and
have a secure, leak-proof lid.

4. Labeling:

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name: "14,15-EE-5(Z)-E".

¢ Indicate the approximate concentration and quantity of the waste.
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¢ |nclude the date when the waste was first added to the container.
5. Disposal Request and Pickup:

o Follow your institution's established procedures for hazardous waste disposal. This typically
involves submitting a request to the Environmental Health and Safety (EHS) department.

e Provide accurate and complete information about the waste stream on the disposal request

form.

o EHS personnel will arrange for the collection, transportation, and ultimate disposal of the

waste in accordance with regulatory requirements.

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of 14,15-EE-5(Z)-
E.
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Step 1: Waste Generation
(14,15-EE-5(2)-E)

:

Step 2: Don Personal
Protective Equipment (PPE)

:

Step 3: Segregate Waste into
Designated Container

:

Step 4. Securely Cap and
Label Container

y

Step 5: Store in Satellite
Accumulation Area

:

Step 6: Submit Waste
Disposal Request to EHS

:

Step 7: EHS Collection
and Final Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.scbt.com/p/14-15-ee-5z-e-519038-92-7
https://www.benchchem.com/product/b563756#14-15-ee-5-z-e-proper-disposal-procedures
https://www.benchchem.com/product/b563756#14-15-ee-5-z-e-proper-disposal-procedures
https://www.benchchem.com/product/b563756#14-15-ee-5-z-e-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b563756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

